Cas no 1496316-07-4 (2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol
• CAS No: 1496316-07-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5151223
• PubChem ID: 65315503
• Update Time: 2025-06-08

2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[1-(4-methylphenyl)ethyl]amino]-
• 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol

• Inchi： 1S/C12H19NO2/c1-9-3-5-11(6-4-9)10(2)13-12(7-14)8-15/h3-6,10,12-15H,7-8H2,1-2H3
• InChI Key： PAZSJCWQGAGAJF-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(C)C=C1)C)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol

Introduction to 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol (CAS No. 1496316-07-4)

2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol, also known by its CAS number 1496316-07-4, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group and a diol moiety, making it a versatile candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol consists of a central propane-1,3-diol backbone with an amino group attached to one of the carbon atoms. The amino group is further substituted with a 4-methylphenyl ethyl moiety, which imparts specific pharmacological properties to the molecule. This structural configuration allows the compound to interact with various biological targets, making it a valuable tool in the study of receptor-ligand interactions and signaling pathways.

Recent studies have highlighted the potential of 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol in the development of novel therapeutic agents. One notable application is its use as a lead compound in the design of drugs targeting central nervous system (CNS) disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential in CNS disorders, 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound's high bioavailability and low toxicity make it an attractive option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol in various therapeutic areas. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its proposed mechanism of action. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.

Beyond its direct therapeutic applications, 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol has also been used as a tool compound in academic research. Its unique chemical properties make it an excellent probe for studying biological processes at the molecular level. For instance, it has been employed in high-throughput screening assays to identify novel targets for drug discovery and to elucidate the mechanisms underlying various diseases.

The synthesis of 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol is well-established and can be achieved through several synthetic routes. One common method involves the reaction of 4-methylbenzaldehyde with ethylene glycol followed by reductive amination with an appropriate amine derivative. This synthetic approach provides high yields and purity, making it suitable for large-scale production.

In conclusion, 2-{1-(4-methylphenyl)ethylamino}propane-1,3-diol (CAS No. 1496316-07-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key player in the field.